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Compound of Interest

Compound Name: 3-(Benzyloxy)benzoyl chloride

Cat. No.: B1276096

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the core physicochemical properties of 3-
(Benzyloxy)benzoyl chloride, a key reagent and building block in organic synthesis. The
information is presented to support research and development activities where precise
molecular characteristics are essential.

Core Molecular Data

The fundamental molecular formula and weight are foundational for all stoichiometric
calculations, analytical characterizations, and experimental designs. These values are derived
from the compound's elemental composition.

Parameter Value Source

Chemical Name 3-(Benzyloxy)benzoyl chloride N/A

3-(Phenylmethoxy)benzoyl

Synonyms chloride, 3-Benzyloxybenzoic [1][2]
acid chloride

Molecular Formula C14H11CIO2 [1112][3]

Molecular Weight 246.69 g/mol [11121[3]

CAS Number 61535-46-4 [31[4]
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Methodology for Determination

The molecular formula and weight of a compound like 3-(Benzyloxy)benzoyl chloride are
established through a combination of analytical techniques that provide empirical data and
structural confirmation.

2.1 Elemental Analysis This experimental technique determines the mass percentages of the
individual elements (carbon, hydrogen, oxygen, chlorine) in a pure sample. The resulting
percentage composition is used to derive the empirical formula, which represents the simplest
whole-number ratio of atoms in the compound.

2.2 Mass Spectrometry (MS) Mass spectrometry is a critical tool for determining the exact
molecular weight of a compound. In this process:

o Asample is ionized, creating charged molecules or molecular fragments.
e These ions are accelerated and deflected by a magnetic or electric field.
e The mass-to-charge ratio (m/z) of the ions is measured.

For 3-(Benzyloxy)benzoyl chloride, high-resolution mass spectrometry (HRMS) can provide a
highly accurate mass measurement, which helps to confirm the molecular formula by matching
the experimental mass to the calculated theoretical mass.

2.3 Spectroscopic Confirmation While not used for direct molecular weight determination,
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectroscopy are essential for confirming the compound's structural integrity. This structural
confirmation validates that the measured molecular weight corresponds to the correct isomer,
in this case, the 3-position substitution of the benzoyl chloride ring.

Logical Derivation of Molecular Properties

The relationship between a chemical's structure and its fundamental properties follows a clear
logical path. The diagram below illustrates how the molecular formula and weight are derived
from the constituent atoms and their arrangement.
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Caption: Logical workflow from chemical identity to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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